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For Researchers, Scientists, and Drug Development Professionals

The pursuit of efficient and stable organic photovoltaics has led to the extensive exploration of

various conjugated polymers. Among these, thienothiophene-based polymers have emerged

as a prominent class of donor materials in polymer solar cells (PSCs) due to their excellent

optical and electronic properties. This guide provides a comprehensive performance

comparison of key thienothiophene polymers, supported by experimental data, to aid

researchers in selecting and designing materials for high-performance PSCs.

Performance Benchmark of Thienothiophene
Polymers
The performance of PSCs is primarily evaluated by four key parameters: Power Conversion

Efficiency (PCE), Open-circuit Voltage (Voc), Short-circuit Current density (Jsc), and Fill Factor

(FF). The following table summarizes the performance of prominent thienothiophene-based

polymers, PTB7 and PTB7-Th, when paired with different fullerene and non-fullerene

acceptors.
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Polymer
Donor

Accepto
r

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Device
Architec
ture

Referen
ce

PTB7 PC71BM ~7.4 - - -
Conventi

onal
[1]

PTB7-Th PC71BM >9.0 - - - Inverted [2]

PTB7-Th PC71BM 6.96 - - - Inverted [3]

PTB7-Th ITIC 6.8 0.81 14.2 59.1 Inverted [1]

PTB7-

FTh

Y6:PC71

BM

(Ternary)

5.03 0.76 13.39 49.22 Inverted [1]

P1 PC71BM 4.41 0.682 11.97 54.09
Conventi

onal
[4]

P2 PC71BM 3.43 0.622 9.78 56.37
Conventi

onal
[4]

P3 PC71BM 2.82 0.702 8.80 50.11
Conventi

onal
[4]

P1 ITIC 7.25 - - - Inverted [4]

P2 ITIC 6.95 - - - Inverted [4]

P3 ITIC 6.05 - - - Inverted [4]

Note: The performance of PSCs is highly dependent on the specific experimental conditions,

including the choice of acceptor, device architecture, and fabrication process. The data

presented here is a compilation from various studies and should be considered in the context

of the original research.

Deciphering the Molecular Architecture
The fundamental building block of the polymers discussed is the thienothiophene unit, a fused

bicyclic system of two thiophene rings. This rigid and planar structure enhances electronic
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delocalization and charge transport along the polymer backbone. Variations in the side chains

and the incorporation of other moieties, such as benzodithiophene (BDT), allow for the fine-

tuning of the polymer's electronic energy levels and absorption spectrum.

General structure of a thienothiophene-based polymer.

Experimental Workflow for Polymer Solar Cell
Fabrication and Characterization
The fabrication and characterization of PSCs involve a series of well-defined steps to ensure

reproducibility and accurate performance evaluation. The typical workflow for a lab-scale

device is outlined below.
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Device Fabrication

Device Characterization

Substrate Cleaning
(e.g., ITO-coated glass)

Deposition of Hole Transport Layer
(e.g., PEDOT:PSS)

Active Layer Deposition
(Polymer:Acceptor Blend)

via Spin-coating or Blade-coating

Deposition of Electron Transport Layer
(e.g., ZnO, Ca)

Top Electrode Deposition
(e.g., Al, Ag)

via Thermal Evaporation

Current Density-Voltage (J-V) Measurement
(under simulated solar illumination, AM 1.5G)

External Quantum Efficiency (EQE) Measurement

Click to download full resolution via product page

Typical workflow for PSC fabrication and characterization.
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Detailed Experimental Protocols
A representative experimental protocol for the fabrication of an inverted PSC based on a

thienothiophene polymer is as follows:

Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes.

Electron Transport Layer (ETL) Deposition: A layer of zinc oxide (ZnO) nanoparticles is spin-

coated onto the cleaned ITO substrates and annealed at a specific temperature (e.g., 200

°C) to form a uniform ETL.[3]

Active Layer Preparation and Deposition: The thienothiophene-based polymer donor and the

acceptor (e.g., PC71BM or a non-fullerene acceptor) are dissolved in a suitable organic

solvent like chlorobenzene or o-dichlorobenzene, often with an additive such as 1,8-

diiodooctane (DIO), to form the photoactive blend solution.[3] This solution is then spin-

coated or blade-coated onto the ETL in an inert atmosphere (e.g., a nitrogen-filled glovebox).

The film is typically annealed to optimize its morphology.

Hole Transport Layer (HTL) Deposition: A thin layer of molybdenum oxide (MoO₃) is

deposited on top of the active layer via thermal evaporation to serve as the HTL.[3]

Top Electrode Deposition: Finally, a metal electrode, such as silver (Ag) or aluminum (Al), is

deposited by thermal evaporation through a shadow mask to define the active area of the

device.[3]

Characterization: The current density-voltage (J-V) characteristics of the fabricated devices

are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar

simulator. The external quantum efficiency (EQE) is measured to determine the photon-to-

electron conversion efficiency at different wavelengths.

Conclusion
Thienothiophene-based polymers, particularly PTB7 and its derivatives, have demonstrated

significant potential in achieving high-performance polymer solar cells. The choice of the

acceptor material, whether a fullerene derivative or a non-fullerene acceptor, plays a crucial
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role in the final device efficiency. Furthermore, optimization of the device architecture and

fabrication protocols is essential to unlock the full potential of these materials. The data and

methodologies presented in this guide offer a valuable resource for researchers working on the

development of next-generation organic solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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